Cas no 160681-40-3 (1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)-)

• Product Name: 1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)-
• CAS No: 160681-40-3
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• MDL: MFCD26516622
• CID: 879672
• PubChem ID: 1481593
• Update Time: 2024-03-01

1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)-
• (1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol

• MDL： MFCD26516622
• Inchi： 1S/C10H8F3NO/c11-10(12,13)9(15)7-5-14-8-4-2-1-3-6(7)8/h1-5,9,14-15H/t9-/m0/s1
• InChI Key： OJLPWVOWEHJINA-VIFPVBQESA-N
• SMILES： FC([C@H](C1=CNC2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles